Cas no 2580189-24-6 (tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate
• CAS No: 2580189-24-6
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5658172
• PubChem ID: 165889476
• Update Time: 2025-06-26

tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718345
• 2580189-24-6
• tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate

• Inchi： 1S/C12H14N2O3S/c1-12(2,3)17-10(15)13-7-4-5-9-8(6-7)14-11(16)18-9/h4-6H,1-3H3,(H,13,15)(H,14,16)
• InChI Key： YZYZFUWPPNRLMV-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Additional information on tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate

Professional Introduction to Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate (CAS No. 2580189-24-6)

Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2580189-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiazole derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate, particularly the presence of a hydroxyl group and a carbamate moiety attached to a benzothiazole core, contribute to its unique chemical properties and biological interactions.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of pharmacological effects. It serves as a key pharmacophore in the design of drugs targeting various diseases, including infectious diseases, cancer, and neurological disorders. The hydroxyl group in Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate introduces polarity and hydrogen bonding capabilities, enhancing its solubility and interaction with biological targets. Additionally, the carbamate group provides a site for further functionalization, allowing for the development of more complex derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate with biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that it may bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. These interactions could potentially make Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate a valuable lead compound for the development of novel anti-inflammatory agents.

In addition to its potential role in modulating enzymatic activity, Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate has been investigated for its antimicrobial properties. Benzothiazole derivatives are known to exhibit activity against a variety of microorganisms, including bacteria and fungi. The hydroxyl group and carbamate moiety in this compound may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic processes. Preliminary experiments have demonstrated promising results in vitro, indicating that Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate could be effective against certain resistant strains of bacteria.

The synthesis of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides or thioureas. Subsequent functionalization with the hydroxyl group and carbamate moiety involves nucleophilic substitution or condensation reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these synthetic routes.

The pharmacokinetic properties of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. In vitro studies using liver microsomes have provided insights into the metabolic pathways involved in the degradation of this compound. These studies have identified key enzymes such as cytochrome P450 (CYP450) isozymes that may play a role in its metabolism.

Furthermore, the toxicity profile of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-yl)carbamate has been evaluated through various in vitro assays designed to assess acute toxicity and potential long-term effects. Preliminary results suggest that this compound exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. Detailed toxicological studies are necessary to fully characterize its safety profile before considering clinical applications.

The potential therapeutic applications of Tert-butyl N-(2-hydroxy-1,3-benzothiazol-5-ylicarbamide) are vast and span multiple disease areas. Its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial activity could be exploited in the development of new antibiotics or antifungal agents to combat drug-resistant infections.

In conclusion, Tert-butyl N-(2-hydroxy-l , 3 -benzothia z ol - 5 - yl ) carbamate (CAS No . 2580189 - 24 - 6 ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique chemical properties , coupled with promising preliminary biological activities , make it an attractive candidate for further development . As research continues , additional insights into its mechanism of action , pharmacokinetics , and therapeutic efficacy will be gained . This will pave the way for new applications in medicine and contribute to addressing unmet medical needs . p >